Cas no 478262-65-6 (1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime)

• Product Name: 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime
• CAS No: 478262-65-6
• MF: C₁₉H₂₀FNO₂
• MW: 313.366008758545
• CID: 5270919
• Update Time: 2025-05-24

1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-METHOXYPHENYL)CYCLOPROPYL]-1-ETHANONE O-(4-FLUOROBENZYL)OXIME
• (E)-[(4-fluorophenyl)methoxy]({1-[2-(4-methoxyphenyl)cyclopropyl]ethylidene})amine
• (E)-N-[(4-fluorophenyl)methoxy]-1-[2-(4-methoxyphenyl)cyclopropyl]ethanimine
• 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime

• Inchi： 1S/C19H20FNO2/c1-13(21-23-12-14-3-7-16(20)8-4-14)18-11-19(18)15-5-9-17(22-2)10-6-15/h3-10,18-19H,11-12H2,1-2H3/b21-13+
• InChI Key： JCSDVJPIZDVUDG-FYJGNVAPSA-N
• SMILES： FC1C=CC(=CC=1)CO/N=C(\C)/C1CC1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 398
• XLogP3: 3.9
• Topological Polar Surface Area: 30.8

Additional information on 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime

Research Briefing on 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime (CAS: 478262-65-6)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime (CAS: 478262-65-6). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further drug development.

The compound belongs to a class of cyclopropyl-containing oxime derivatives, which are known for their diverse biological activities. The presence of the 4-methoxyphenyl and 4-fluorobenzyl groups in its structure suggests potential interactions with various biological targets, including enzymes and receptors. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular emphasis on stereoselective methods to obtain enantiomerically pure forms, which are crucial for pharmacological studies.

Pharmacological evaluations of 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime have revealed its activity in modulating specific signaling pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to the ATP-binding sites of these kinases, thereby interfering with their catalytic activity.

In vivo studies have further demonstrated the compound's potential as a therapeutic agent. Animal models of inflammation and cancer have shown promising results, with the compound reducing disease markers and improving survival rates. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a key focus of recent research. Advances in formulation technologies, such as nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy and reduce potential side effects.

The safety and toxicological aspects of 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime have also been investigated. Acute and subchronic toxicity studies in rodents have provided preliminary data on its safety margins, although further long-term studies are warranted. Additionally, its potential for drug-drug interactions, particularly with cytochrome P450 enzymes, is an area of ongoing research to ensure its suitability for clinical development.

In conclusion, 1-[2-(4-methoxyphenyl)cyclopropyl]-1-ethanone O-(4-fluorobenzyl)oxime represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further investigation. Future research directions may include the exploration of its derivatives, optimization of its pharmacokinetic properties, and advancement into preclinical and clinical trials. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.